Epibromhydrin
Epibromhydrin
Epibromohydrin appears as a colorless volatile liquid. Flash point 22°F. Slightly soluble in water and denser than water. Toxic by inhalation and ingestion. A strong skin irritant. Used to make rubber.
Epibromohydrin is an epoxide that is oxirane substituted by a bromomethyl group at position 2. It has a role as a mutagen. It is an epoxide and an organobromine compound. It derives from a 1,2-epoxypropane.
Epibromohydrin is an epoxide that is oxirane substituted by a bromomethyl group at position 2. It has a role as a mutagen. It is an epoxide and an organobromine compound. It derives from a 1,2-epoxypropane.
Brand Name:
Vulcanchem
CAS No.:
3132-64-7
VCID:
VC0142927
InChI:
InChI=1S/C3H5BrO/c4-1-3-2-5-3/h3H,1-2H2
SMILES:
C1C(O1)CBr
Molecular Formula:
C3H5BrO
Molecular Weight:
136.98 g/mol
Epibromhydrin
CAS No.: 3132-64-7
Reference Standards
VCID: VC0142927
Molecular Formula: C3H5BrO
Molecular Weight: 136.98 g/mol
| CAS No. | 3132-64-7 |
|---|---|
| Product Name | Epibromhydrin |
| Molecular Formula | C3H5BrO |
| Molecular Weight | 136.98 g/mol |
| IUPAC Name | 2-(bromomethyl)oxirane |
| Standard InChI | InChI=1S/C3H5BrO/c4-1-3-2-5-3/h3H,1-2H2 |
| Standard InChIKey | GKIPXFAANLTWBM-UHFFFAOYSA-N |
| SMILES | C1C(O1)CBr |
| Canonical SMILES | C1C(O1)CBr |
| Boiling Point | 273 to 277 °F at 760 mm Hg (NTP, 1992) 135.0 °C 137 °C |
| Colorform | Liquid |
| Density | 1.601 at 68 °F (NTP, 1992) 1.615 g/cu cm at 14 °C |
| Flash Point | 133 °F (NTP, 1992) |
| Melting Point | -40 °F (NTP, 1992) -40.0 °C -40 °C |
| Physical Description | Epibromohydrin appears as a colorless volatile liquid. Flash point 22°F. Slightly soluble in water and denser than water. Toxic by inhalation and ingestion. A strong skin irritant. Used to make rubber. |
| Description | Epibromohydrin appears as a colorless volatile liquid. Flash point 22°F. Slightly soluble in water and denser than water. Toxic by inhalation and ingestion. A strong skin irritant. Used to make rubber. Epibromohydrin is an epoxide that is oxirane substituted by a bromomethyl group at position 2. It has a role as a mutagen. It is an epoxide and an organobromine compound. It derives from a 1,2-epoxypropane. |
| Solubility | less than 1 mg/mL at 72° F (NTP, 1992) Soluble in ether, benzene, chloroform and ethanol In water, 3.9X10+4 mg/L (est) |
| Synonyms | 2-(Bromomethyl)oxirane; 1-Bromo-2,3-epoxypropane; (Bromomethyl)ethylene Oxide; (Bromomethyl)oxirane; (+/-)-(Bromomethyl)oxirane; (+/-)-3-Bromo-1,2-epoxypropane; 1,2-Epoxy-3-bromopropane; 2,3-Epoxypropyl Bromide; 3-Bromo-1,2-epoxypropane; Bromohydrin; |
| Vapor Pressure | 9.9 mm Hg at 25 °C (est) |
| PubChem Compound | 18430 |
| Last Modified | Nov 11 2021 |
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